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Compound of Interest

Compound Name: OG-L002

Cat. No.: B609721

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling OG-L002. Given that a specific Safety Data Sheet
(SDS) for OG-L002 is not readily available in the public domain, this document synthesizes
information from supplier data and general laboratory safety protocols for handling potent,
novel research chemicals. It is imperative to treat OG-L002 as a compound with unknown
hazards and to handle it with the utmost caution.

Emergency Contact Information:

Contact Phone Number
Emergency Services 911 (or local equivalent)
Institutional Safety Office [Insert specific number here]
Principal Investigator [Insert specific number here]

Chemical Identification and Properties
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Property

Value

Chemical Name

4'-((1R,2S)-2-aminocyclopropyl)biphenyl-3-ol

Molecular Formula C15H15NO
Molecular Weight 225.29 g/mol
CAS Number 1357302-64-7

Known Function

Potent and specific LSD1 inhibitor

Storage Temperature

-20°C

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling OG-L002 to ensure that the selected

PPE is appropriate for the planned procedures.
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PPE Category

Minimum Requirement

Recommended for Higher
Risk Operations

Hand Protection

Double-gloving with nitrile

gloves.[1]

Chemical-resistant gloves
(e.g., butyl rubber or
neoprene) over nitrile gloves,
especially when handling

concentrated solutions.[2]

Eye and Face Protection

Safety glasses with side
shields.[1]

Chemical splash goggles and
a face shield, particularly when
there is a risk of splashes or

aerosols.[3][4]

Body Protection

A fully buttoned, long-sleeved

laboratory coat.[3]

A chemical-resistant apron

over the lab coat.

Respiratory Protection

Not generally required when
handling small quantities in a
well-ventilated area or a

chemical fume hood.

A NIOSH-approved respirator
may be necessary if there is a
risk of aerosolization or if
working outside of a fume
hood.[3][5]

Footwear

Closed-toe shoes.[3]

Chemical-resistant shoe
covers may be considered in

areas with a high risk of spills.

Operational and Disposal Plans
Engineering Controls

o Ventilation: All work with solid OG-L002 and its solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

» Designated Area: Establish a designated area for handling and storing OG-L002. This area

should be clearly marked with warning signs.

Handling and Storage Procedures
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

» Weighing: If weighing the solid compound, do so in a fume hood on a tared weigh paper or in
a container that can be sealed for transport.

e Dissolving: OG-L002 is often dissolved in dimethyl sulfoxide (DMSO).[2] DMSO can facilitate
the absorption of chemicals through the skin; therefore, extreme caution must be exercised
when handling DMSO solutions of OG-L002.[2][6]

o Storage: Store OG-L002 in a tightly sealed, clearly labeled container at -20°C in the
designated storage area.

Spill Management

o Evacuation: In the event of a large spill, evacuate the immediate area and alert others.

o Containment: For small spills within a fume hood, contain the spill with an appropriate
absorbent material (e.g., chemical absorbent pads or vermiculite).

o Cleanup: Wearing appropriate PPE, carefully clean up the spill. The waste from the cleanup
should be placed in a sealed, labeled hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan

All waste contaminated with OG-L002, including empty containers, used PPE, and spill
cleanup materials, must be disposed of as hazardous chemical waste.

o Waste Collection: Collect all OG-L002 waste in a designated, leak-proof, and clearly labeled
hazardous waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name of the contents.

» Disposal Request: Follow your institution's procedures for hazardous waste pickup and
disposal. Do not dispose of OG-L002 down the drain or in the regular trash.[7][8]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

e Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need:

o Mass (g) = 10 mmol/L * 0.001 L * 225.29 g/mol = 0.00225 g or 2.25 mg.

Weighing: In a chemical fume hood, carefully weigh 2.25 mg of OG-L002 powder.

Dissolving: Add the weighed OG-L002 to a sterile microcentrifuge tube or vial. Add 1 mL of
high-purity DMSO.

Mixing: Vortex the solution until the OG-L002 is completely dissolved. Gentle warming in a
37°C water bath may aid in dissolution.

Storage: Store the stock solution at -20°C.

Visualizations
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Figure 1. Workflow for Safe Handling of OG-L002
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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